Cas no 443740-57-6 (3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole)

• Product Name: 3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole
• CAS No: 443740-57-6
• MF: C₂₁H₁₅ClN₄O₂S
• MW: 422.887401819229
• CID: 3073144
• PubChem ID: 3137100
• Update Time: 2025-08-05

3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole
• AKOS000584951
• 443740-57-6
• 3-((2-Chlorobenzyl)thio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole

• MDL： MFCD02226571
• Inchi： 1S/C21H15ClN4O2S/c22-19-9-5-4-6-16(19)14-29-21-24-23-20(25(21)17-7-2-1-3-8-17)15-10-12-18(13-11-15)26(27)28/h1-13H,14H2
• InChI Key： TYWAMNKISIEYJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NN=C(C2C=CC(=CC=2)[N+](=O)[O-])N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 422.0604246Da
• Monoisotopic Mass: 422.0604246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 102Ų

Additional information on 3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole

3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole

The compound 3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole (CAS No. 443740-57-6) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the field of organic chemistry and materials science due to its unique properties and potential applications in drug design and advanced materials. The molecule's structure features a triazole ring system, which is known for its stability and reactivity, making it a valuable component in various chemical reactions and synthetic processes.

The benzylsulfanyl group attached to the triazole ring introduces additional electronic and steric effects, enhancing the compound's versatility. The presence of the nitro group on the phenyl ring further contributes to its reactivity and selectivity in chemical transformations. Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules, particularly in the development of anti-cancer agents and anti-inflammatory drugs. Researchers have demonstrated that the compound's ability to interact with biological targets such as enzymes and receptors makes it a promising candidate for therapeutic applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction efficiency and yield, making this approach more practical for large-scale production. The compound's stability under various conditions has also been extensively studied, with results indicating that it maintains its integrity under mild to moderate thermal and chemical stress.

The triazole ring system in this compound plays a crucial role in its functionality. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their compatibility with biological systems. This property has led to their widespread use in drug design, where they are often incorporated into molecules to improve bioavailability and target specificity. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets, providing valuable insights into its potential therapeutic applications.

One of the most exciting developments involving this compound is its application in the field of materials science. Researchers have explored its use as a precursor for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to coordinate with metal ions has been leveraged to create porous materials with high surface areas, which are highly sought after for applications in gas storage and catalysis.

Furthermore, the chloro-substituted benzene ring in this compound introduces additional electronic effects that can be exploited in various chemical transformations. Recent studies have demonstrated that this substituent can act as an electron-withdrawing group, enhancing the reactivity of the molecule in certain reactions. This property has been utilized in the development of novel synthetic pathways for constructing complex organic molecules.

In conclusion, 3-(2-Chloro-benzylsulfanyl)-5-(4-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole (CAS No. 443740-57-6) is a versatile and highly functionalized compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug design, and materials science. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in advancing these fields.